Cas no 1370356-21-0 (2-Thiazolemethanol, 4-bromo-alpha-methyl-)

2-Thiazolemethanol, 4-bromo-alpha-methyl-, is a brominated thiazole derivative with a hydroxymethyl functional group at the alpha position. This compound is of interest in organic synthesis and pharmaceutical research due to its reactive bromo and hydroxyl moieties, which facilitate further functionalization. The thiazole core contributes to its potential as a building block for heterocyclic compounds, particularly in the development of bioactive molecules. Its structural features make it suitable for applications in medicinal chemistry, including the synthesis of inhibitors or ligands. The product is typically handled under controlled conditions due to its reactivity, ensuring stability and purity for research use.
2-Thiazolemethanol, 4-bromo-alpha-methyl- structure
1370356-21-0 structure
Product Name:2-Thiazolemethanol, 4-bromo-alpha-methyl-
CAS No:1370356-21-0
MF:C5H6BrNOS
MW:208.076239109039
MDL:MFCD28131428
CID:4777830
Update Time:2026-02-27

2-Thiazolemethanol, 4-bromo-alpha-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Bromo-thiazol-2-yl)-ethanol
    • 2-Thiazolemethanol, 4-bromo-alpha-methyl-
    • 1-(4-Bromothiazol-2-yl)ethanol
    • 1-(4-Bromothiazol-2-yl)ethan-1-ol
    • SB33096
    • MDL: MFCD28131428
    • Inchi: 1S/C5H6BrNOS/c1-3(8)5-7-4(6)2-9-5/h2-3,8H,1H3
    • InChI Key: IGNLIXUAGLRDHT-UHFFFAOYSA-N
    • SMILES: BrC1=CSC(C(C)O)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 103
  • XLogP3: 1.5
  • Topological Polar Surface Area: 61.4

2-Thiazolemethanol, 4-bromo-alpha-methyl- Pricemore >>

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